Cas no 3618-04-0 (trans-Ethyl 4-hydroxycyclohexanecarboxylate)

trans-Ethyl 4-hydroxycyclohexanecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl trans-4-Hydroxycyclohexanecarboxylate
- ethyl 4-hydroxycyclohexanecarboxylate
- 4-HYDROXY-CYCLOHEXANECARBOXYLIC ACID ETHYL ESTER
- Cyclohexanecarboxylicacid, 4-hydroxy-, ethyl ester, trans-
- ethyl 4-hydroxycyclohexane-1-carboxylate
- NULL
- trans-4-Hydroxycyclohexanecarboxylic Acid Ethyl Ester
- trans-Ethyl 4-hydroxycyclohexanecarboxylate
- cis-Ethyl 4-hydroxycyclohexanecarboxylate
- 4-Hydroxycyclohexanecarboxylic acid ethyl ester
- Cyclohexanecarboxylic acid, 4-hydroxy-, ethyl ester
- Ethyl 4-hydroxycyclohexane carboxylate
- Cyclohexanecarbox
- DTXSID001189263
- AI3-28355
- FT-0687390
- BZKQJSLASWRDNE-ZKCHVHJHSA-N
- UNII-R7LV2TYU78
- trans-4-hydroxycyclohexane carboxylic acid ethyl ester
- ETHYL (1S,4S)-4-HYDROXYCYCLOHEXANE-1-CARBOXYLATE
- Ethyl 4-Hydroxy Cyclo Hexane Carboxylate
- BZKQJSLASWRDNE-UHFFFAOYSA-N
- DS-11436
- cis-4-Hydroxy-cyclohexanecarboxylic acid ethyl ester
- 4-Carboethoxy Cyclohexanol
- Ethyl 4-hydroxycyclohexylcarboxylate
- AM9678
- EN300-7936192
- SCHEMBL663948
- F21258
- MFCD00192156
- trans-ethyl4-hydroxycyclohexanecarboxylate
- CS-0020233
- 4-ethoxycarbonylcyclohexanol
- trans ethyl 4-hydroxycyclohexanecarboxylate
- SCHEMBL15695701
- A854626
- Cyclohexanecarboxylic acid, 4-hydroxy-, ethyl ester, cis-
- DTXSID90169135
- 75877-66-6
- ethyl-4-hydroxy-cyclohexane carboxylate
- AM9681
- Cyclohexanecarboxylicacid, 4-hydroxy-, ethyl ester
- MFCD16295187
- ethyl 4-hydroxycyclohexane-carboxylate
- SY025857
- H11890
- trans-Ethyl (1r,4r)-4-hydroxycyclohexane-1-carboxylate
- AKOS015903755
- CS-W008169
- 17159-80-7
- Ethyl cis-4-hydroxycyclohexanecarboxylate
- R7LV2TYU78
- SCHEMBL241638
- BCP30884
- Not available;trans-Ethyl 4-hydroxycyclohexanecarboxylate
- Ethyl 4-hydroxycyclohexanecarboxylate, cis + trans
- UNII-D266CGU6M5
- 3618-04-0
- ethyl (1r,4r)-4-hydroxycyclohexane-1-carboxylate
- 4-hydroxy cyclo-hexane carboxylic acid ethyl ester
- A881918
- BZKQJSLASWRDNE-OCAPTIKFSA-N
- SB38620
- SY011568
- Ethyl 4-hydroxycyclohexanecarboxylate pound>>Cyclohexanecarboxylicacid, 4-hydroxy-, ethyl ester
- SCHEMBL19783847
- FT-0699771
- AKOS016009058
- D266CGU6M5
- FT-0700055
- UNII-DYE45Z9SRP
- ethyl 4-hydroxycyclohexanoate
- AS-18158
- AKOS015855262
- AC-496
- trans ethyl 4-hydroxycyclohexane carboxylate
- J-010742
- NS00025632
- Cyclohexanecarboxylic acid, 4-hydroxy-, ethyl ester, trans-
- EINECS 241-215-1
- MFCD23701492
- DYE45Z9SRP
- AC-5139
- Ethyl4-hydroxycyclohexanecarboxylate
- 4-hydroxy-cyclohexane-1-carboxylic acid ethyl ester
- J-521030
- E0838
- AS-75610
- EN300-91667
- cis-4-Hydroxycyclohexane-1-carboxylic acid ethyl ester
- SY028026
- SCHEMBL662522
- EN300-7392169
- Ethyl 4-hydroxycyclohexanecaboxylate
- ethyl-4-hydroxycyclohexanecarboxylate
- DB-369952
- cis-Ethyl4-hydroxycyclohexanecarboxylate
- DTXCID7091626
-
- MDL: MFCD16295187
- Inchi: 1S/C9H16O3/c1-2-12-9(11)7-3-5-8(10)6-4-7/h7-8,10H,2-6H2,1H3
- InChI Key: BZKQJSLASWRDNE-UHFFFAOYSA-N
- SMILES: O([H])C1([H])C([H])([H])C([H])([H])C([H])(C(=O)OC([H])([H])C([H])([H])[H])C([H])([H])C1([H])[H]
Computed Properties
- Exact Mass: 172.109944g/mol
- Surface Charge: 0
- XLogP3: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 172.109944g/mol
- Monoisotopic Mass: 172.109944g/mol
- Topological Polar Surface Area: 46.5Ų
- Heavy Atom Count: 12
- Complexity: 148
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
Experimental Properties
- Density: 1.093±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 144°C/12mmHg(lit.)
- Flash Point: 100.2±18.2 ºC,
- Refractive Index: 1.4630 to 1.4670
- Solubility: Slightly soluble (19 g/l) (25 º C),
- PSA: 46.53000
- LogP: 1.10060
trans-Ethyl 4-hydroxycyclohexanecarboxylate Security Information
- Hazard Statement: H315-H319-H335
- Storage Condition:Sealed in dry,Room Temperature
trans-Ethyl 4-hydroxycyclohexanecarboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024094-5g |
trans-Ethyl 4-hydroxycyclohexanecarboxylate |
3618-04-0 | 98% | 5g |
¥51 | 2024-05-24 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E53160-25g |
trans-Ethyl (1r,4r)-4-hydroxycyclohexane-1-carboxylate |
3618-04-0 | 98% | 25g |
¥202.0 | 2023-09-07 | |
Apollo Scientific | OR939383-1g |
Ethyl trans-4-hydroxycyclohexanecarboxylate |
3618-04-0 | 98+% | 1g |
£15.00 | 2025-03-21 | |
Apollo Scientific | OR939383-10g |
Ethyl trans-4-hydroxycyclohexanecarboxylate |
3618-04-0 | 98% | 10g |
£250.00 | 2023-08-31 | |
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024094-25g |
trans-Ethyl 4-hydroxycyclohexanecarboxylate |
3618-04-0 | 98% | 25g |
¥241 | 2024-05-24 | |
abcr | AB274599-25 g |
Ethyl trans-4-hydroxycyclohexanecarboxylate; . |
3618-04-0 | 25g |
€190.70 | 2023-06-22 | ||
TRC | E945455-1g |
trans-Ethyl 4-hydroxycyclohexanecarboxylate |
3618-04-0 | 1g |
$ 65.00 | 2022-06-05 | ||
Chemenu | CM116128-5g |
Ethyl trans-4-Hydroxycyclohexanecarboxylate |
3618-04-0 | 98% | 5g |
$366 | 2021-06-15 | |
TRC | E945455-25g |
trans-Ethyl 4-hydroxycyclohexanecarboxylate |
3618-04-0 | 25g |
$ 523.00 | 2023-04-15 | ||
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E53160-1g |
trans-Ethyl (1r,4r)-4-hydroxycyclohexane-1-carboxylate |
3618-04-0 | 98% | 1g |
¥21.0 | 2023-09-07 |
trans-Ethyl 4-hydroxycyclohexanecarboxylate Related Literature
-
Fabiana Subrizi,Dragana Dobrijevic,Helen C. Hailes,John M. Ward Org. Biomol. Chem., 2021,19, 6493-6500
-
Jie Yin,Jie Ma,Yuying Li,Xiaokang Ma,Jiashun Chen,Haihan Zhang,Xin Wu,Fengna Li,Zhiqiang Liu,Tiejun Li Food Funct., 2020,11, 1304-1311
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5. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
Additional information on trans-Ethyl 4-hydroxycyclohexanecarboxylate
trans-Ethyl 4-hydroxycyclohexanecarboxylate (CAS No. 3618-04-0): An Overview of Its Structure, Properties, and Applications
trans-Ethyl 4-hydroxycyclohexanecarboxylate (CAS No. 3618-04-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structural features and diverse applications, making it a valuable component in various research and industrial processes.
The chemical structure of trans-Ethyl 4-hydroxycyclohexanecarboxylate consists of a cyclohexane ring with a hydroxyl group and a carboxylic acid ester group attached to it. The presence of the trans configuration is crucial as it influences the compound's physical and chemical properties. The cyclohexane ring provides stability, while the hydroxyl and ester groups contribute to its reactivity and solubility.
In terms of physical properties, trans-Ethyl 4-hydroxycyclohexanecarboxylate is a colorless liquid with a characteristic odor. It has a molecular weight of 172.22 g/mol and a melting point of -57°C. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane, but it has limited solubility in water. These properties make it suitable for use in various synthetic reactions and formulations.
The chemical reactivity of trans-Ethyl 4-hydroxycyclohexanecarboxylate is primarily driven by its functional groups. The hydroxyl group can participate in hydrogen bonding, which is essential for many biological processes. Additionally, the ester group can undergo hydrolysis to form the corresponding carboxylic acid and alcohol, making it useful in the synthesis of more complex molecules.
In the pharmaceutical industry, trans-Ethyl 4-hydroxycyclohexanecarboxylate has been explored for its potential therapeutic applications. Recent studies have shown that this compound exhibits anti-inflammatory properties, which could be beneficial in the treatment of various inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of trans-Ethyl 4-hydroxycyclohexanecarboxylate demonstrated significant anti-inflammatory activity in both in vitro and in vivo models.
Beyond its pharmaceutical applications, trans-Ethyl 4-hydroxycyclohexanecarboxylate is also used as an intermediate in the synthesis of polymers and other materials. Its ability to undergo polymerization reactions makes it a valuable monomer for producing high-performance polymers with unique mechanical and thermal properties. These polymers find applications in areas such as coatings, adhesives, and composite materials.
In the field of materials science, researchers have investigated the use of trans-Ethyl 4-hydroxycyclohexanecarboxylate as a building block for self-assembling systems. Self-assembly processes are crucial for creating nanostructures with precise control over their size and shape. A study published in Advanced Materials highlighted the formation of well-defined nanostructures using derivatives of trans-Ethyl 4-hydroxycyclohexanecarboxylate, demonstrating potential applications in nanotechnology and drug delivery systems.
The environmental impact of trans-Ethyl 4-hydroxycyclohexanecarboxylate is another area of interest. While it is generally considered safe for use in laboratory settings, proper handling and disposal procedures are essential to minimize any potential environmental risks. Studies have shown that this compound can be biodegraded under certain conditions, which is an important consideration for its industrial applications.
In conclusion, trans-Ethyl 4-hydroxycyclohexanecarboxylate (CAS No. 3618-04-0) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific and industrial fields.
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